Cas no 63142-88-1 (2-Chloro-n-ethyl-n-(4-methyl-benzyl)-acetamide)

2-Chloro-n-ethyl-n-(4-methyl-benzyl)-acetamide structure
63142-88-1 structure
Product Name:2-Chloro-n-ethyl-n-(4-methyl-benzyl)-acetamide
CAS No:63142-88-1
MF:C12H16ClNO
MW:225.714542388916
CID:2162055
PubChem ID:15003833
Update Time:2025-09-18

2-Chloro-n-ethyl-n-(4-methyl-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-n-ethyl-n-(4-methyl-benzyl)-acetamide
    • 2-CHLORO-N-ETHYL-N-[(4-METHYLPHENYL)METHYL]ACETAMIDE
    • 2-Chloro-N-ethyl-N-(4-methylbenzyl)acetamide
    • 63142-88-1
    • DB-227948
    • Z381548666
    • A1-40139
    • MDL: MFCD21096856
    • Inchi: 1S/C12H16ClNO/c1-3-14(12(15)8-13)9-11-6-4-10(2)5-7-11/h4-7H,3,8-9H2,1-2H3
    • InChI Key: XYFDSCWVXHLQFG-UHFFFAOYSA-N
    • SMILES: ClCC(N(CC)CC1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 225.0920418Da
  • Monoisotopic Mass: 225.0920418Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.3Ų

2-Chloro-n-ethyl-n-(4-methyl-benzyl)-acetamide Pricemore >>

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